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Compound of Interest

Compound Name: ZLNO024 hydrochloride

Cat. No.: B1574216

Get Quote

Executive Summary

ZLNO024 hydrochloride (CAS: 1883548-91-1) is a potent, direct allosteric activator of AMP-
activated protein kinase (AMPK).[1][2][3] Unlike non-specific activators (e.g., AICAR), ZLN024

targets the

-subunit allosteric site, protecting pThrl172 from dephosphorylation by PP2C

[3]14]

Critical Hazard: While acute oral toxicity is moderate (Category 4), this compound is Category 1
for Acute and Chronic Aquatic Toxicity. Improper disposal poses a severe risk to environmental

water systems.

Chemical Identity & Properties
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Property Specification

2-[[2-(2-Bromo-4-

Chemical Name methylphenoxy)ethyl]thio]pyrimidine
hydrochloride
1883548-91-1 (HCI Salt) / 723249-01-2 (Free
CAS Number
Base)
Molecular Formula
Molecular Weight 361.69 g/mol
- DMSO (~60 mg/mL), Ethanol (~10 mg/mL),
Solubility )
Water (Sparingly soluble)
Appearance White to off-white crystalline solid
Storage -20°C (Solid); -80°C (Solution, < 6 months)

Mechanism of Action (Biological Context)

Understanding the mechanism is vital for safety. ZLN024 is a metabolic modulator. Accidental
exposure can systemically alter cellular energy homeostasis (glucose uptake/fatty acid
oxidation).

AMPK Activation Pathway
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Figure 1: ZLN024 Mechanism. The compound binds allosterically, preventing PP2C

from deactivating AMPK, leading to sustained metabolic signaling.

Proper Disposal Procedures
Core Directive: Zero Environmental Release

Due to its high aquatic toxicity (H410), under no circumstances should ZL
enter sink drains or municipal water systems.

Step-by-Step Disposal Workflow

NO024 hydrochloride
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Figure 2: Decision tree for segregating and processing ZLN024 waste streams.

Detailed Protocols

A. Solid Waste (Powder & Contaminated Materials)

» Containment: Collect all solid residues, including weighing boats, pipette tips, and

contaminated gloves, into a transparent hazardous waste bag (polyethylene).

e Double Bagging: If the waste contains loose powder, double-bag to prevent dispersion of fine

dust.

o Sharps: If needles were used (e.g., for in vivo injections), place them immediately into a rigid,

puncture-proof sharps container labeled "Chemical Contaminated Sharps."

B. Liquid Waste (Stock Solutions & Cell Media)

» Solvent Compatibility: ZLNO024 is typically dissolved in DMSO.[5] Ensure your liquid waste

container is compatible with DMSO (High-Density Polyethylene - HDPE or Borosilicate Glass

are recommended).

e Segregation: Do not mix with oxidizing acids (e.g., Nitric acid) as DMSO can react violently.

Keep in a "Non-Halogenated Organic" waste stream unless mixed with chloroform/DCM.

» Rinsing: Triple-rinse empty stock vials with a small volume of Ethanol or DMSO. Add the

rinsate to the liquid waste container, not the sink.

C. Spill Cleanup (Powder)
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o PPE: Wear nitrile gloves, lab coat, and a P95/N95 particulate respirator (to avoid inhaling the
bioactive dust).

e Method: Do not dry sweep. Wet the powder slightly with an inert absorbent pad soaked in
water/ethanol to prevent dust generation.

» Disposal: Place the absorbent materials into the solid hazardous waste bag.

Expert Insights: Why This Matters

o Aquatic Toxicity (H410): ZLNO024 is classified as "Very toxic to aquatic life with long lasting
effects.” Even trace amounts in wastewater can disrupt the metabolic stability of aquatic
organisms. Standard water treatment plants do not filter out small-molecule kinase activators
effectively.

o Chemical Stability: As a hydrochloride salt, ZLN024 is stable.[5] It will not degrade rapidly in
a waste container, meaning it remains active and hazardous until incinerated.

 Incompatibility: Avoid contact with strong oxidizing agents. DMSO solutions of ZLN024 are
combustible; store waste away from heat sources.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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